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Alpha-halocarboxylic acids
Alpha-halocarboxylic acids are a class of organic compounds containing both a carboxylic acid group (-COOH) and a halogen atom attached to the α-carbon (the carbon directly adjacent to the carboxyl group). These compounds play a significant role in various chemical processes due to their unique reactivity. They are commonly used as precursors for a wide range of organic syntheses, particularly in the pharmaceutical industry where they serve as intermediates in drug synthesis.
The halogen substituent can be chlorine, bromine, or iodine, each imparting different properties and reactivities. For example, chlorine-substituted alpha-halocarboxylic acids are more reactive towards nucleophiles than their brominated counterparts due to the lower electron-withdrawing effect of chlorine.
Additionally, these compounds have applications in polymer chemistry, where they can act as initiators or crosslinking agents. Their versatile nature makes them indispensable tools in organic synthesis and industrial processes.
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Ranolazine: A Novel Antianginal Agent for Treating Chronic AnginaRanolazine: A Novel Antianginal Agent for Treating Chronic Angina Ranolazine: An Overview Ranolazine, a member of the benzothiazepine class of drugs, has emerged as a novel antianginal agent in the treatment of chronic angina. It is specifically indicated for the reduction of angina attacks in patients with stable coronary artery disease (CAD). Unlike traditional calcium channel blockers or...
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